Cas no 55487-20-2 (1,2-Dithiolane, 3-methyl-)

• Product Name: 1,2-Dithiolane, 3-methyl-
• CAS No: 55487-20-2
• MF: C₄H₈S₂
• MW: 120.236318588257
• CID: 351789
• PubChem ID: 525446
• Update Time: 2025-04-19

1,2-Dithiolane, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiolane, 3-methyl-
• 3-methyldithiolane
• DTXSID30335493
• 55487-20-2
• 3-Methyl-1,2-dithiolane
• SCHEMBL3031877
• SCHEMBL10439902
• YGRXDUYBUNBNHK-UHFFFAOYSA-N

• Inchi： 1S/C4H8S2/c1-4-2-3-5-6-4/h4H,2-3H2,1H3
• InChI Key： YGRXDUYBUNBNHK-UHFFFAOYSA-N
• SMILES： S1C(C)CCS1

Computed Properties

• Exact Mass: 120.00684
• Monoisotopic Mass: 120.00674260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,2-dithiolanes